Cas no 338415-86-4 (Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]-)

• Product Name: Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]-
• CAS No: 338415-86-4
• MF: C₁₇H₁₅FO
• MW: 254.298808336258
• CID: 5224207
• Update Time: 2026-03-07

Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]-

• Inchi： 1S/C17H15FO/c1-11-2-4-12(5-3-11)15-10-16(15)17(19)13-6-8-14(18)9-7-13/h2-9,15-16H,10H2,1H3
• InChI Key： BCWKXUBOCGYCNB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1CC1C1=CC=C(C)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]-

Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]- and CAS No. 338415-86-4: A Comprehensive Overview

Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]-, identified by its CAS number 338415-86-4, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic methanone derivative has garnered attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The presence of a fluorophenyl group and a cyclopropyl moiety in its molecular structure contributes to its distinct chemical properties, making it a promising candidate for further exploration.

The compound's molecular formula can be represented as C₁₈H₁₇FO, which highlights its composition and the types of atoms it contains. The fluorine atom in the 4-fluorophenyl group introduces a degree of electronic richness and lipophilicity, which can influence the compound's interaction with biological targets. This feature is particularly relevant in the design of pharmaceutical agents, where modulating electronic properties can enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]- with greater accuracy. Molecular docking studies have shown that this compound exhibits potential binding interactions with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic targets. For instance, preliminary simulations indicate that it may interact with enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory medications.

The cyclopropyl group in the molecule adds another layer of complexity, influencing both its physical properties and biological behavior. Cyclopropane derivatives are known for their stability and unique reactivity, which can be leveraged to design molecules with enhanced pharmacokinetic profiles. In particular, the rigidity introduced by the cyclopropyl ring can improve binding specificity by restricting conformational flexibility at the binding site.

In the context of drug development, Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]- represents an intriguing example of how structural modifications can lead to novel bioactive compounds. The combination of a fluorinated aromatic ring and a cyclopropyl-substituted benzene ring creates a scaffold that is both chemically diverse and biologically relevant. This has prompted researchers to investigate its potential as a lead compound for further optimization.

One of the most exciting aspects of this compound is its potential application in oncology research. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases implicated in cancer progression. Kinases are critical enzymes that regulate cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these kinases, Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]- could offer a new therapeutic approach for cancer treatment.

Furthermore, the compound's ability to cross the blood-brain barrier has been noted in early studies. This property is crucial for developing treatments for central nervous system disorders such as Alzheimer's disease and Parkinson's disease. The ability to deliver bioactive molecules to the brain opens up new avenues for therapeutic intervention.

The synthesis of Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the fluorophenyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the installation of the cyclopropyl moiety demands specialized methodologies to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical techniques in producing complex molecules like this one.

As research continues to evolve, new methodologies for studying Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]- are being developed. Techniques such as high-resolution NMR spectroscopy and mass spectrometry provide detailed insights into its molecular structure and dynamics. These tools are essential for understanding how the compound behaves in different environments and how it interacts with biological systems.

The potential applications of this compound extend beyond oncology and central nervous system disorders. Its unique structural features make it a versatile scaffold for designing molecules with diverse biological activities. For example, it could be modified to target infectious diseases or inflammatory conditions by incorporating additional functional groups that enhance its binding affinity to specific pathogens or inflammatory markers.

In conclusion, Methanone, (4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]- (CAS No. 338415-86-4) is a fascinating compound with significant potential in pharmaceutical research. Its combination of structural features—such as the fluorophenyl group and the cyclopropyl moiety—makes it an attractive candidate for further exploration in drug discovery. As computational methods improve and synthetic techniques advance, researchers will be better equipped to harness its potential for developing novel therapeutic agents that address unmet medical needs.